Cas no 2229483-91-2 ((2-methylbut-3-yn-1-yl)cyclopentane)

• Product Name: (2-methylbut-3-yn-1-yl)cyclopentane
• CAS No: 2229483-91-2
• MF: C₁₀H₁₆
• MW: 136.234043121338
• CID: 5899637
• PubChem ID: 165976158
• Update Time: 2025-06-27

(2-methylbut-3-yn-1-yl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• (2-methylbut-3-yn-1-yl)cyclopentane
• EN300-1823595
• 2229483-91-2

• Inchi： 1S/C10H16/c1-3-9(2)8-10-6-4-5-7-10/h1,9-10H,4-8H2,2H3
• InChI Key： PMUCZZZDUNXAIU-UHFFFAOYSA-N
• SMILES： C1(CC(C#C)C)CCCC1

Computed Properties

• Exact Mass: 136.125200510g/mol
• Monoisotopic Mass: 136.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on (2-methylbut-3-yn-1-yl)cyclopentane

Professional Introduction to (2-methylbut-3-yn-1-yl)cyclopentane (CAS No. 2229483-91-2)

(2-methylbut-3-yn-1-yl)cyclopentane, with the CAS number 2229483-91-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural framework, combines a cyclopentane ring with an alkyne substituent, making it a versatile intermediate in synthetic chemistry. The presence of the triple bond in the 2-methylbut-3-yn-1-yl moiety introduces reactivity that is highly valuable for constructing complex molecular architectures.

The< strong> (2-methylbut-3-yn-1-yl)cyclopentane molecule exhibits a high degree of flexibility due to the cyclopentane ring, which is known for its stability and ability to adopt multiple conformations. This structural feature makes it an attractive candidate for applications in drug design, where molecular shape and flexibility are critical factors in determining binding affinity and pharmacokinetic properties. The alkyne group, on the other hand, provides a site for further functionalization, enabling the synthesis of more elaborate derivatives.

In recent years, there has been growing interest in the use of cycloalkyl-substituted alkynes as building blocks in medicinal chemistry. These compounds have shown promise in the development of novel therapeutic agents due to their ability to interact with biological targets in unique ways. For instance, studies have demonstrated that cycloalkylalkynes can be incorporated into small molecules to enhance their solubility and metabolic stability, which are essential properties for any drug candidate.

One of the most compelling aspects of (2-methylbut-3-yn-1-yl)cyclopentane is its potential as a precursor in the synthesis of biologically active compounds. Researchers have leveraged its reactive triple bond to introduce various functional groups, leading to the development of molecules with diverse pharmacological activities. For example, palladium-catalyzed cross-coupling reactions have been employed to attach aryl or heteroaryl groups to the alkyne moiety, generating compounds that exhibit antimicrobial and anti-inflammatory properties.

The cyclopentane ring itself is a well-studied scaffold in medicinal chemistry, known for its ability to mimic natural product structures and improve oral bioavailability. By combining this scaffold with an alkyne substituent, (2-methylbut-3-yn-1-yl)cyclopentane offers a unique platform for drug discovery. Recent advances in computational chemistry have further enhanced the utility of this compound by allowing researchers to predict its interactions with biological targets with greater accuracy. These computational methods have enabled the rapid screening of large libraries of derivatives, accelerating the discovery process.

Another area where (2-methylbut-3-yn-1-yl)cyclopentane has found utility is in materials science. The combination of rigidity provided by the cyclopentane ring and reactivity offered by the alkyne group makes it an excellent candidate for designing polymers and copolymers with tailored properties. These materials can be engineered to exhibit specific mechanical strength, thermal stability, or optical characteristics, making them suitable for applications in electronics, coatings, and biodegradable materials.

The synthesis of (2-methylbut-3-yn-1-yl)cyclopentane itself is a testament to the progress in synthetic organic chemistry. Modern techniques have made it possible to construct complex molecules with high precision and yield. For instance, transition metal-catalyzed reactions have revolutionized the way alkynes are functionalized, allowing for unprecedented levels of control over product selectivity. These advancements have not only simplified the synthesis of this compound but also opened up new possibilities for its application in various fields.

In conclusion, (2-methylbut-3-yne-lauryl)-cyclopentane (CAS No. 2229483–91–2) represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for constructing biologically active molecules and functional materials. As research continues to uncover new synthetic methodologies and applications, this compound is poised to play an increasingly important role in scientific innovation.